Cas no 14762-48-2 (Propanoic acid, 2-diazo-3-oxo-, ethyl ester)

• Product Name: Propanoic acid, 2-diazo-3-oxo-, ethyl ester
• CAS No: 14762-48-2
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 1319068
• PubChem ID: 54182403
• Update Time: 2025-04-20

Propanoic acid, 2-diazo-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-diazo-3-oxo-, ethyl ester
• ethyl 2-diazo-3-oxo-propanoate
• ethyl alpha-formyldiazoacetate
• Ethyl 2-diazo-2-formylacetate
• 14762-48-2
• PCSYKHHJEVNPPX-UHFFFAOYSA-N
• 2-diazo-3-oxo-propionic acid ethyl ester

• Inchi： 1S/C5H6N2O3/c1-2-10-5(9)4(3-8)7-6/h3H,2H2,1H3
• InChI Key： PCSYKHHJEVNPPX-UHFFFAOYSA-N
• SMILES： O(C(C(C=O)=[N+]=[N-])=O)CC

Computed Properties

• Exact Mass: 142.03788
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• PSA: 79.77